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Technical Support Center: HgI2 Spectrometers
Welcome to the Technical Support Center for Mercuric Iodide (HgI2) Spectrometers. This

resource is designed for researchers, scientists, and drug development professionals to

provide troubleshooting guidance and answer frequently asked questions to help improve the

energy resolution of your experiments.

Frequently Asked Questions (FAQs)
Q1: What is energy resolution in the context of HgI2
spectrometers and why is it important?
Energy resolution is the ability of a spectrometer to distinguish between two gamma-ray or X-

ray energies that are very close to each other.[1] It is a critical parameter for the overall

performance of a gamma camera because it allows the system to differentiate between primary

photons and Compton scattered photons, which ultimately determines the spatial resolution.[1]

In HgI2 spectrometers, a better energy resolution allows for more precise identification and

quantification of radionuclides, which is crucial in applications like medical imaging and

materials analysis. The energy resolution is typically expressed as the Full Width at Half

Maximum (FWHM) of a specific energy peak; a lower FWHM value indicates better energy

resolution.[1]
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Q2: What are the primary factors that degrade the
energy resolution of HgI2 spectrometers?
Several factors can degrade the energy resolution of HgI2 spectrometers. These include:

Incomplete Charge Collection: Due to the relatively low mobility and severe trapping of

charge carriers (especially holes) within the HgI2 crystal, not all the charge generated by a

gamma-ray interaction is collected at the electrodes.[2][3][4] This results in a broadening of

the photopeak in the energy spectrum.

Material Non-Uniformity: Defects and non-uniformities within the HgI2 crystal can lead to

variations in charge trapping and electric field strength, causing inconsistent signal

generation and poor energy resolution.[2][5]

Electronic Noise: Noise from the preamplifier and other electronic components in the signal

processing chain can add to the measured signal, broadening the energy peaks.[6]

Polarization Effects: Some HgI2 detectors exhibit polarization, where uncollected charges

create an internal electric field that opposes the applied field.[7][8] This effect reduces the

charge collection efficiency over time and degrades spectroscopic performance.[8]

Ballistic Deficit: This occurs when the charge collection time is longer than the shaping time

of the amplifier, leading to an incomplete signal measurement.[9]

Q3: How can I improve the charge collection efficiency
in my HgI2 detector?
Improving charge collection efficiency is key to better energy resolution. Here are several

approaches:

Increase the Bias Voltage: Applying a higher bias voltage increases the electric field strength

within the detector, which helps to move the charge carriers to the electrodes more quickly,

reducing the time available for trapping.[9] However, be aware that excessively high voltages

can lead to increased leakage current and potential detector breakdown.[2]

Utilize Single-Polarity Charge Sensing: Techniques like using pixelated anodes can mitigate

the effects of poor hole trapping.[4][10] By designing the electrodes so that the signal is
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primarily dependent on the collection of electrons (which have better mobility), the impact of

hole trapping is significantly reduced.[4]

Crystal Purity and Quality: Using high-purity HgI2 crystals with fewer defects and impurities

is crucial for good charge transport.[11][12] Advances in purification and crystal growth

methods have been shown to improve spectrometer performance by increasing hole

transport.[11]

Q4: What is the role of digital pulse processing in
enhancing energy resolution?
Digital pulse processing (DPP) offers significant advantages over traditional analog signal

shaping for improving energy resolution.[13][14] In a DPP system, the preamplifier output

signal is directly digitized, and then sophisticated algorithms are used to extract information

about the energy and timing of each event.[14][15] This allows for:

Pulse Shape Analysis: DPP can analyze the shape of each individual pulse to correct for

variations caused by charge trapping and ballistic deficit on an event-by-event basis.[13]

Ballistic Deficit Compensation: By analyzing the pulse shape, DPP can compensate for

incomplete charge collection due to long charge collection times.[13]

Enhanced Pile-up Rejection: DPP algorithms can more effectively identify and reject pile-up

events (when two pulses occur very close in time), which would otherwise distort the energy

spectrum.[16]

A pulse processing technique that employs both a fast and a slow pulse height analysis can

correct for signal variations due to charge trapping, significantly improving energy resolution.

For instance, one study achieved an energy resolution of 2.6% FWHM at 662 keV with 100%

acceptance efficiency, compared to 8.3% FWHM using standard techniques.[17][18]

Troubleshooting Guides
This section provides solutions to common problems encountered during experiments with

HgI2 spectrometers.

Problem 1: Poor Energy Resolution (Broad Peaks)
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Possible Cause Troubleshooting Steps

Incomplete Charge Collection

1. Increase Bias Voltage: Gradually increase the

detector bias voltage and observe the effect on

the energy resolution. Be careful not to exceed

the manufacturer's recommended maximum

voltage. 2. Check Operating Temperature:

Ensure the detector is operating within its

specified temperature range. While HgI2

detectors operate at room temperature,

significant temperature fluctuations can affect

performance.[7] 3. Evaluate Crystal Quality: If

possible, test with a different detector known to

have good crystal quality to rule out inherent

material problems.[5]

Electronic Noise

1. Check Grounding: Ensure all components of

the system (detector, preamplifier, MCA) are

properly grounded to a common ground point to

minimize ground loops. 2. Inspect Cables and

Connections: Check all cables and connectors

for damage or loose connections. Use high-

quality, properly shielded cables. 3. Cool the

FET Preamplifier: Using a cooled FET

preamplifier can reduce electronic noise and

improve energy resolution, particularly for low-

energy X-rays.[19] 4. Implement Digital Filtering:

Use digital filtering techniques to remove

periodic noise from the output signal.[20]
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Improper System Calibration

1. Recalibrate the System: Perform a new

energy calibration using a known radioactive

source with well-defined gamma-ray peaks.

Ensure the calibration covers the energy range

of interest.[21] 2. Check MCA Settings: Verify

that the conversion gain and other settings on

the Multi-Channel Analyzer (MCA) are

appropriate for the energy range being

measured.[22]

Charge Trapping

1. Implement Pulse Shape Discrimination: Use

digital pulse processing techniques to

discriminate against pulses that show signs of

incomplete charge collection.[18] 2. Apply Depth

Correction: For pixelated detectors, use depth

sensing to correct for depth-dependent

variations in the photopeak amplitude.[2][4]

Problem 2: Unstable or Drifting Peaks

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 11 Tech Support

https://m.youtube.com/watch?v=rRcC-xhXK4o
https://www.ortec-online.com/-/media/ametekortec/third-edition-experiments/7-high-resolution-gamma-ray-spectroscopy.pdf?la=en&revision=132d66f8-ed6b-41e2-9fdf-b50993f16b91&hash=3B9E0FD2BEC42B85848D37F3C9C2EF6D
https://www.scilit.com/publications/26634ee35a6df5b68eb26f5fc5588e9c
https://pmc.ncbi.nlm.nih.gov/articles/PMC5327929/
https://cztlab.engin.umich.edu/wp-content/uploads/sites/187/2015/03/Spectroscopy-on-thick-HgI2-detectors_-a-comparison-between-planar-and-pixelated-electrode_J.E.Baciak_2003.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1216704?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Possible Cause Troubleshooting Steps

Detector Polarization

1. Rest the Detector: Turn off the bias voltage

and allow the detector to rest for a period of time

to allow trapped charges to dissipate. 2.

Reverse Bias (with caution): In some cases,

applying a reverse bias for a short period (as

recommended by the manufacturer) can help to

de-polarize the detector. 3. Use Pulse-Shaping

Techniques: Specific pulse-shaping techniques

have been used to overcome polarization

effects.[7]

Temperature Fluctuations

1. Stabilize Ambient Temperature: Maintain a

stable room temperature, as temperature

changes can affect the performance of both the

detector and the electronics.

High Voltage Supply Instability

1. Monitor Bias Voltage: Use a high-precision

multimeter to monitor the stability of the high

voltage supply over time. 2. Use a High-Quality

Bias Supply: Ensure you are using a stable, low-

ripple high voltage power supply.

Experimental Protocols
Protocol 1: Basic Energy Resolution Measurement
Objective: To determine the energy resolution of an HgI2 spectrometer system.

Materials:

HgI2 detector with preamplifier

High voltage power supply

Shaping amplifier

Multi-Channel Analyzer (MCA)
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Calibrated radioactive source (e.g., 137Cs for 662 keV peak)

Oscilloscope

Procedure:

System Setup: Connect the components as shown in the workflow diagram below. Ensure all

connections are secure.

Power On: Turn on the NIM bin power supply and the high voltage power supply.

Apply Bias Voltage: Slowly ramp up the bias voltage to the manufacturer's recommended

operating voltage.

Signal Observation: Place the radioactive source near the detector. Observe the preamplifier

output on the oscilloscope to ensure signals are being generated.

Amplifier Settings: Adjust the coarse and fine gain of the shaping amplifier so that the

desired energy peak falls within the upper third of the MCA's channel range. Select an

appropriate shaping time (e.g., 1-6 µs).

Data Acquisition: Acquire a spectrum for a sufficient amount of time to obtain a well-defined

photopeak with good statistics (at least 10,000 counts in the peak).

Data Analysis:

Use the MCA software to determine the centroid (peak position) and the Full Width at Half

Maximum (FWHM) of the photopeak in channels.

Perform an energy calibration using at least two known energy peaks from one or more

sources to convert channels to energy (keV).

Calculate the energy resolution using the formula: % Energy Resolution = (FWHM in keV /

Peak Energy in keV) * 100[1]

Visualizations
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Logical Workflow for Troubleshooting Poor Energy
Resolution

Start: Poor Energy Resolution

Check Charge Collection Efficiency

Increase Bias Voltage

Check Operating Temperature

No Improvement

Resolution Improved

Improved

Investigate Electronic Noise

Verify System Grounding

Inspect Cables & Connections

Verify System Calibration

Recalibrate with Known Source

Address Charge Trapping

No Improvement

Improved

Implement Digital Pulse Processing / Pulse Shape Discrimination

Improved

Consult Manufacturer / Technical Support

No Improvement
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Click to download full resolution via product page

Caption: Troubleshooting workflow for poor energy resolution.

Experimental Setup for Energy Resolution Measurement
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Caption: Block diagram of the experimental setup.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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